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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519

This guide provides a comprehensive comparison of the bond strength of Panavia TC resin
cement to lithium disilicate, benchmarked against other commercially available resin cements.
The data presented is compiled from various in-vitro studies, offering researchers, scientists,
and dental professionals a consolidated resource for evaluating the performance of these
materials.

Comparative Analysis of Shear Bond Strength

The efficacy of a resin cement's bond to a ceramic restoration is a critical determinant of the
clinical success and longevity of the restoration. The following table summarizes the shear
bond strength (SBS) of Panavia TC and its variants, alongside other commonly used resin
cements, when bonded to lithium disilicate. The data is collated from multiple studies, and it is
important to note that variations in experimental conditions can influence the results.
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Resin Cement

Mean Shear Bond
Strength (MPa)

Standard Deviation
(MPa)

StoragelTesting
Conditions

Panavia V5

37.0[1]

6.5[1]

24 hours water
storage at 37°C[1]

Panavia SA Cement

Exceptional initial

24 hours storage[2]

Universal bond strength
Exhibited strong bond
strengths after 14
Panavia F - - days of water storage
followed by thermal
cycling[3]
Water stored and
) 5.8 (Water Stored) / 4.0 (Water Stored) /
Panavia 21 thermocycled
2.4 (Thermocycled)[4] 2.9 (Thermocycled)[4] N
conditions[4]
Variolink N 14.19[5] 0.76[5] Not specified[5]
o 23.2 (Thermocycled) Thermocycled
Variolink 11 7.5[4] .
[4] conditions[4]
One of the highest
Variolink Esthetic DC - - bond strengths after
thermocycling[6]
Water stored
RelyX ARC 28.7[4] 3.9[4] N
conditions[4]
Exhibited strong bond
strengths after 14
RelyX Unicem - - days of water storage
followed by thermal
cycling[3]
5.48 (Without
Thermocycling) / 6.36 Without and with
RelyX U100 _ _ - _
(With Thermocycling) thermocycling[3]
[3]
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10.7 (Without
- Thermocycling) / Without and with
Multilink N i 0.75[5] )
15.59 (With thermocycling[3]

Thermocycling)[3][5]

Multilink Speed 5.46[5] 0.66[5] Not specified[5]

Light-cured resin N
26.61[7] 5.16[7] Not specified[7]

cement

Dual-cured resin -
17.76[7] 4.67[7] Not specified[7]

cement

Pre-heated resin -
15.58[7] 3.36[7] Not specified[7]

composite

Note: The performance of resin cements can be influenced by various factors including the
specific type of lithium disilicate used, surface treatment protocols, and aging conditions.

Experimental Protocols

The bond strength of resin cements to lithium disilicate is evaluated through a series of
standardized laboratory procedures. The following outlines a typical experimental workflow for
shear bond strength testing.

Specimen Preparation

Lithium disilicate blocks are sectioned into standardized dimensions (e.g., 10 mm length x 5
mm width x 2 mm thickness)[8][9]. These blocks are then embedded in acrylic resin, leaving
the bonding surface exposed. The exposed ceramic surface is polished to create a
standardized, flat surface.

Surface Treatment of Lithium Disilicate

The prepared lithium disilicate surfaces undergo specific treatments to enhance
micromechanical and chemical bonding with the resin cement. A common and effective
protocol involves:
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» Hydrofluoric Acid (HF) Etching: The ceramic surface is etched with hydrofluoric acid (typically
5% for 20 seconds or 9.5-10% for 20-40 seconds) to create microporosities, which increases
the surface area for bonding[10][11][12].

» Silane Application: After etching, a silane coupling agent is applied to the surface. Silane acts
as a chemical bridge between the inorganic ceramic and the organic resin matrix of the
cement[13].

Bonding Procedure

A cylindrical mold is placed on the treated ceramic surface. The resin cement is then injected
into the mold and light-cured according to the manufacturer's instructions. For dual-cured or
self-cured cements, the material is allowed to set for a specified period.

Storage and Aging

After the bonding procedure, the specimens are typically stored in distilled water at 37°C for 24
hours to allow for complete polymerization and hydration[1]. To simulate the effects of the oral
environment over time, some studies employ artificial aging methods such as thermocycling,
which subjects the specimens to alternating hot and cold water baths for a specified number of
cycles[3][4][14].

Shear Bond Strength Testing

The shear bond strength is measured using a universal testing machine. A shearing force is
applied to the base of the resin cement cylinder at a constant crosshead speed until debonding
occurs. The force required to cause failure is recorded and the shear bond strength is
calculated in megapascals (MPa) by dividing the failure load by the bonded surface area.

Experimental Workflow Diagram

The following diagram illustrates the typical workflow for evaluating the shear bond strength of
resin cements to lithium disilicate.
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Caption: Experimental workflow for shear bond strength testing of resin cements to lithium

disilicate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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